Cas no 2202512-46-5 (2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline)

2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline is a structurally complex heterocyclic compound featuring a quinoxaline core linked to a substituted piperidine moiety via a carbonyl bridge. The presence of a trifluoromethylpyridinyloxy group enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. This compound exhibits notable stability and reactivity due to its electron-withdrawing trifluoromethyl group and aromatic systems, making it suitable for further functionalization in medicinal chemistry applications. Its well-defined molecular architecture allows for precise modifications, facilitating the development of biologically active derivatives. The compound’s synthetic versatility and potential binding affinity underscore its utility in drug discovery and material science research.
2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline structure
2202512-46-5 structure
Product Name:2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline
CAS No:2202512-46-5
MF:C21H19F3N4O2
MW:416.396374940872
CID:5466397
Update Time:2025-05-28

2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-[4-({[6-(trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline
    • quinoxalin-2-yl-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
    • 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline
    • Inchi: 1S/C21H19F3N4O2/c22-21(23,24)18-6-3-7-19(27-18)30-13-14-8-10-28(11-9-14)20(29)17-12-25-15-4-1-2-5-16(15)26-17/h1-7,12,14H,8-11,13H2
    • InChI Key: RKIDBUQKCDXSIA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=N1)OCC1CCN(C(C2C=NC3C=CC=CC=3N=2)=O)CC1)(F)F

Computed Properties

  • Exact Mass: 416.14601035 g/mol
  • Monoisotopic Mass: 416.14601035 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 416.4
  • XLogP3: 3.6
  • Topological Polar Surface Area: 68.2

2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline Pricemore >>

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Additional information on 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline

Comprehensive Overview of 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline (CAS No. 2202512-46-5)

The compound 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline (CAS No. 2202512-46-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structure, featuring a quinoxaline core linked to a trifluoromethylpyridine moiety via a piperidine spacer, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals and crop protection agents, given its ability to interact with biological targets.

One of the key features of this compound is the presence of the trifluoromethyl group, which is known to enhance metabolic stability and bioavailability in drug discovery. This attribute aligns with the growing demand for small-molecule therapeutics with improved pharmacokinetic properties. Additionally, the quinoxaline scaffold is widely recognized for its versatility in medicinal chemistry, often serving as a core structure in compounds targeting enzymes and receptors. The combination of these elements in 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline suggests potential applications in treating diseases where modulation of specific biological pathways is required.

In the agrochemical sector, the trifluoromethylpyridine unit is a hallmark of many modern pesticides and herbicides. This has led to speculation that CAS No. 2202512-46-5 could be explored for its efficacy in pest control or plant disease management. With increasing global focus on sustainable agriculture, compounds like this are being scrutinized for their environmental impact and target specificity. The piperidine linker in its structure may also contribute to its ability to penetrate plant tissues, a critical factor in agrochemical design.

From a synthetic chemistry perspective, the preparation of 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline involves multi-step organic transformations, including coupling reactions and functional group manipulations. Researchers are actively investigating optimized synthetic routes to improve yield and purity, which are essential for scaling up production. The compound's molecular weight and logP values suggest moderate solubility in organic solvents, making it suitable for further derivatization or formulation studies.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in such compounds. Molecular docking studies could help predict the binding affinity of CAS No. 2202512-46-5 with potential biological targets, accelerating its development. This aligns with the broader trend of leveraging machine learning to identify promising candidates from vast chemical libraries. As the scientific community continues to explore its applications, this compound may emerge as a key player in next-generation therapeutics or agrochemicals.

In conclusion, 2-[4-({[6-(Trifluoromethyl)pyridin-2-yl]oxy}methyl)piperidine-1-carbonyl]quinoxaline represents a fascinating intersection of medicinal and agrochemical research. Its structural complexity and functional group diversity make it a valuable subject for ongoing studies. Whether as a potential drug candidate or an agrochemical lead, this compound exemplifies the innovation driving modern chemical sciences. Future research will likely focus on elucidating its mechanism of action and optimizing its properties for specific applications.

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